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Compound of Interest

Compound Name: Latrunculin M

Cat. No.: B1674545 Get Quote

Technical Support Center: Latrunculin M
This technical support center provides troubleshooting guides and frequently asked questions

regarding the degradation and storage of Latrunculin M.

Frequently Asked Questions (FAQs)
Q1: What is Latrunculin M and what is its mechanism of action?

Latrunculin M belongs to the latrunculin family of toxins, which are macrolides originally

isolated from the marine sponge Latrunculia magnifica.[1][2] Latrunculins function as potent

inhibitors of actin polymerization.[1][3] They bind to monomeric globular actin (G-actin) in a 1:1

ratio, preventing it from polymerizing into filamentous actin (F-actin).[1][4][5] This sequestration

of G-actin leads to the disassembly of existing actin filaments and disrupts the cellular actin

cytoskeleton.[1][6] This disruption affects various cellular processes, including cell shape

maintenance, motility, and division.[1][6]

Q2: How should I store the solid form of Latrunculin M?

Solid Latrunculin M should be stored at -20°C under desiccating conditions. It is also reported

to be light-sensitive, so it should be stored in the dark. Under these conditions, the solid

compound is stable for at least one year.[5]

Q3: What is the recommended solvent for dissolving Latrunculin M?
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Latrunculin M is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol.

[7] For example, Latrunculin A and B are soluble in DMSO and ethanol at concentrations of up

to 25 mg/mL.[7][8]

Q4: How should I prepare and store stock solutions of Latrunculin M?

It is recommended to prepare a concentrated stock solution in a high-quality, anhydrous solvent

like DMSO or ethanol.[9] Once dissolved, the stock solution should be aliquoted into small,

single-use volumes to avoid repeated freeze-thaw cycles.[3][10] These aliquots should be

stored at -20°C or -80°C.[3][10][11] When stored at -20°C, the solution is stable for at least one

month, and for up to six months at -80°C.[3][10] It is advisable to use fresh DMSO from an

ampule, as opened DMSO can oxidize over time.[10]

Q5: How long are aqueous working solutions of Latrunculin M stable?

Aqueous solutions of latrunculins are not recommended for long-term storage.[7] If your

experiment requires an aqueous solution, it should be prepared fresh on the day of use by

diluting the stock solution in the appropriate aqueous buffer.[7][11] Any unused aqueous

solution should be discarded and not stored for more than one day.[7]

Q6: Is Latrunculin M sensitive to light?

Yes, latrunculins are reported to be light-sensitive. Both the solid compound and solutions

should be protected from light during storage and handling.[7]

Storage and Stability Data Summary
The following table summarizes the recommended storage conditions for Latrunculin A and B,

which are close analogs of Latrunculin M.
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Compound Form
Storage
Temperature

Recommended
Duration

Key
Consideration
s

Latrunculin A/B Solid -20°C ≥ 1-2 years[5][8]

Store in the dark,

under

desiccating

conditions.

Latrunculin A/B
Stock Solution in

DMSO/Ethanol
-20°C

Up to 1 month[3]

[11]

Aliquot to avoid

freeze-thaw

cycles.[10]

Protect from

light.

Latrunculin A/B
Stock Solution in

DMSO/Ethanol
-80°C

Up to 6

months[3]

Aliquot to avoid

freeze-thaw

cycles.[3] Protect

from light.

Latrunculin A/B
Aqueous

Working Solution
4°C

Not

recommended

for storage; use

within one day.[7]

Prepare fresh

before each

experiment.[7]

[11]

Troubleshooting Guide
Problem: I am not observing the expected effects of Latrunculin M on my cells (e.g., no

change in cell morphology, no disruption of actin filaments).
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Possible Cause Troubleshooting Step

Incorrect Concentration

Verify the final concentration of Latrunculin M in

your experiment. The effective concentration

can vary between cell types. For Latrunculin B,

the half-maximal inhibitory concentration for

pollen tube extension is 5-7 nM, while for some

cancer cell lines, IC50 values are around 4.8-7.1

µM.[4]

Degraded Latrunculin M

The compound may have degraded due to

improper storage. Ensure that both solid and

stock solutions have been stored at the correct

temperature, protected from light, and that stock

solutions have not undergone multiple freeze-

thaw cycles.[3][10] Prepare a fresh working

solution from a new aliquot or a newly dissolved

solid.

Inactivation in Media

Latrunculin B has been reported to be gradually

inactivated by serum.[2][5] If your experiments

are long-term and use serum-containing media,

the effect of Latrunculin M may be transient.

Consider this when designing your experiment

and interpreting results.

Improper Dissolution

Ensure the compound is fully dissolved in the

stock solution. Before use, equilibrate the frozen

stock solution to room temperature and visually

inspect for any precipitation.[11]

Cell Type Resistance

Some cell types or mutant cell lines may exhibit

resistance to latrunculins.[4][12] Verify that your

cell line is sensitive to latrunculin treatment by

checking relevant literature.

Problem: I observe precipitation in my Latrunculin M stock solution after thawing.
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Possible Cause Troubleshooting Step

Solvent Hydration

DMSO is hygroscopic and can absorb water,

which may reduce the solubility of Latrunculin M

upon freezing and thawing. Use anhydrous

grade DMSO and handle it in a way that

minimizes exposure to moisture.[10]

Exceeded Solubility Limit

The concentration of your stock solution may be

too high. While solubility in DMSO can be up to

25 mg/mL for related compounds, preparing

slightly less concentrated stocks may prevent

precipitation.[7][8]

Insufficient Mixing

The compound may not have been fully

dissolved initially. After thawing, ensure the

solution is homogeneous by gently vortexing

before making dilutions.

Experimental Protocols
Protocol: Preparation of Latrunculin M Stock Solution

Equilibration: Allow the vial of solid Latrunculin M to equilibrate to room temperature before

opening to prevent condensation of moisture.

Solvent Addition: Add a sufficient volume of anhydrous DMSO or ethanol to the vial to

achieve the desired stock concentration (e.g., 1-10 mM). Use a high-quality, fresh solvent.[9]

[10]

Dissolution: Gently vortex or pipette up and down to ensure the compound is completely

dissolved. Visually inspect the solution to confirm there is no particulate matter.

Aliquoting: Dispense the stock solution into small, single-use aliquots in low-retention tubes.

The volume of the aliquots should be appropriate for your typical experiments to avoid

wasting the compound.
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Storage: Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for

long-term storage (up to six months).[3] Protect the vials from light.
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Caption: Mechanism of action of Latrunculin M.
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Caption: Troubleshooting workflow for Latrunculin M experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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